Cas no 2249018-96-8 (3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide)

• Product Name: 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide
• CAS No: 2249018-96-8
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 5412390
• PubChem ID: 138031932
• Update Time: 2025-10-28

3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595717
• 2249018-96-8
• Z2766402838
• 3-(prop-2-enamido)-N-{1-[(pyridin-2-yl)methyl]piperidin-4-yl}benzamide
• 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide

• Inchi： 1S/C21H24N4O2/c1-2-20(26)23-18-8-5-6-16(14-18)21(27)24-17-9-12-25(13-10-17)15-19-7-3-4-11-22-19/h2-8,11,14,17H,1,9-10,12-13,15H2,(H,23,26)(H,24,27)
• InChI Key： ZJSMNXGJNSZEPP-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CC2=NC=CC=C2)CC1)(=O)C1=CC=CC(NC(=O)C=C)=C1

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.8±50.0 °C(Predicted)
• pka: 13.27±0.70(Predicted)

Additional information on 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide

Introduction to 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide (CAS No. 2249018-96-8)

3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide, identified by its CAS number 2249018-96-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and its unique chemical properties. The introduction of this compound will delve into its molecular structure, synthetic pathways, and emerging research applications.

The molecular framework of 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide is characterized by a benzamide core substituted with an amino group linked to a piperidine ring. This piperidine ring is further modified with a 2-pyridinylmethyl side chain, contributing to the molecule's overall complexity and reactivity. The presence of an acrylamide moiety (1-Oxo-2-propen-1-yl)amino) introduces a polar and reactive site, making the compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways relevant to various diseases. The structure of 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide suggests potential interactions with multiple targets, including enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative disorders. This has prompted extensive research into its pharmacological properties and potential therapeutic applications.

One of the most compelling aspects of this compound is its dual functionality. The benzamide moiety is known to exhibit bioactivity in various contexts, while the piperidine ring enhances solubility and bioavailability. These features make it an attractive candidate for further development as a lead compound in drug discovery programs. Additionally, the acrylamide group provides a site for chemical modification, allowing for the creation of derivatives with enhanced pharmacological profiles.

Recent studies have begun to explore the biological activity of 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide. Initial in vitro assays have shown promising results in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, preliminary data suggest that this compound may interact with receptors involved in pain perception, making it a potential candidate for developing novel analgesics.

The synthesis of 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired molecular framework efficiently.

The use of computational chemistry has also played a crucial role in understanding the reactivity and pharmacological properties of this compound. Molecular modeling studies have provided insights into how 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide interacts with biological targets at the molecular level. These studies have guided the design of analogs with improved binding affinity and selectivity.

In conclusion, 3-[(1-Oxo-2-propen-1-yl)amino]-N-[1-(2-pyridinylmethyl)-4-piperidinyl]benzamide (CAS No. 2249018-96-8) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing various medical challenges.